Cas no 1805173-25-4 (Ethyl 2-chloro-3-(difluoromethyl)-6-iodopyridine-4-carboxylate)

• Product Name: Ethyl 2-chloro-3-(difluoromethyl)-6-iodopyridine-4-carboxylate
• CAS No: 1805173-25-4
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4870701
• Update Time: 2025-10-09

Ethyl 2-chloro-3-(difluoromethyl)-6-iodopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3-(difluoromethyl)-6-iodopyridine-4-carboxylate

• Inchi： 1S/C9H7ClF2INO2/c1-2-16-9(15)4-3-5(13)14-7(10)6(4)8(11)12/h3,8H,2H2,1H3
• InChI Key： KFKMRJONBFDWIV-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OCC)=C(C(=N1)Cl)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-chloro-3-(difluoromethyl)-6-iodopyridine-4-carboxylate

Ethyl 2-chloro-3-(difluoromethyl)-6-iodopyridine-4-carboxylate (CAS No. 1805173-25-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-chloro-3-(difluoromethyl)-6-iodopyridine-4-carboxylate, identified by its unique Chemical Abstracts Service Number (CAS No. 1805173-25-4), represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic ester serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex diseases. Its structural composition, featuring a pyridine core adorned with functional groups such as a chloro substituent, a difluoromethyl group, an iodo atom, and a carboxylate ester, makes it a valuable building block for medicinal chemists.

The strategic placement of these substituents imparts distinct reactivity patterns to the molecule. The chloro group at the 2-position can participate in nucleophilic substitution reactions, allowing for further derivatization, while the iodo atom at the 6-position serves as a versatile handle for cross-coupling reactions like Suzuki or Stille couplings. The presence of the difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug candidates due to its ability to enhance metabolic stability and binding affinity at biological targets. The carboxylate ester functionality not only provides a site for further chemical manipulation but also influences the solubility and pharmacokinetic properties of the resulting compounds.

Recent advancements in synthetic methodologies have highlighted the utility of Ethyl 2-chloro-3-(difluoromethyl)-6-iodopyridine-4-carboxylate in constructing complex molecular architectures. For instance, studies have demonstrated its efficacy in generating novel pyridine-based scaffolds that exhibit promising activity against various therapeutic targets. Researchers have leveraged its reactivity to develop innovative synthetic routes that streamline the production of pharmacologically relevant molecules.

One notable application of this compound lies in the development of small-molecule inhibitors targeting enzyme families implicated in cancer and inflammatory diseases. The combination of the chloro, difluoromethyl, and iodo substituents provides multiple points for interaction with biological macromolecules, enabling precise tuning of binding properties. Furthermore, the carboxylate ester can be readily converted into other functional groups, such as amides or carboxylic acids, facilitating the generation of diverse chemical libraries for high-throughput screening.

The incorporation of fluorine atoms into drug candidates has been extensively studied due to their profound impact on molecular properties. In Ethyl 2-chloro-3-(difluoromethyl)-6-iodopyridine-4-carboxylate, the difluoromethyl group contributes to enhanced lipophilicity and metabolic resistance, critical factors for drug-like characteristics. This feature has garnered significant attention in recent years, with numerous publications documenting its successful integration into lead compounds that demonstrate improved pharmacokinetic profiles.

Another area where this compound has made significant contributions is in the synthesis of kinase inhibitors. Kinases are key enzymes involved in cellular signaling pathways, and their dysregulation is often associated with disease states. By serving as a precursor for molecules that can modulate kinase activity, Ethyl 2-chloro-3-(difluoromethyl)-6-iodopyridine-4-carboxylate plays a pivotal role in addressing unmet medical needs.

The versatility of this intermediate is further underscored by its application in constructing heterocyclic frameworks that mimic natural product scaffolds. Natural products continue to inspire drug discovery efforts due to their unique structural motifs and biological activities. Ethyl 2-chloro-3-(difluoromethyl)-6-iodopyridine-4-carboxylate enables chemists to access structurally diverse analogs with potential therapeutic value.

In conclusion, Ethyl 2-chloro-3-(difluoromethyl)-6-iodopyridine-4-carboxylate (CAS No. 1805173-25-4) stands as a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity patterns make it an indispensable tool for medicinal chemists striving to develop innovative therapeutics. As research continues to uncover new applications and synthetic strategies involving this compound, its significance in drug discovery is poised to grow even further.